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Introduction
Hot melt adhesives (HMAs) are solvent-free thermoplastics that are solid at room temperature

and applied in a molten state. Their performance and longevity are significantly influenced by

their thermal stability, as they are often subjected to high temperatures during manufacturing,

storage, and application. This exposure can lead to thermo-oxidative degradation, resulting in

undesirable changes such as increased viscosity, discoloration, char formation, and a decline

in adhesive properties.

Antioxidant 5057 is a liquid aromatic amine antioxidant that serves as a highly effective

thermal stabilizer in a variety of polymers, including the base polymers used in hot melt

adhesives.[1][2][3][4][5][6] It is particularly noted for its low volatility and high efficiency in

preventing the thermal degradation of polymers.[4][6] In hot melt adhesive formulations,

Antioxidant 5057 is often employed as a secondary antioxidant, working synergistically with

primary phenolic antioxidants to provide excellent long-term thermal aging stability and

maintain good color control.[7] This document provides detailed application notes and

experimental protocols for evaluating the efficacy of Antioxidant 5057 in hot melt adhesive

formulations.
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Property Value

Chemical Name
Benzenamine, N-phenyl-, reaction products with

2,4,4-trimethylpentene

CAS Number 68411-46-1

Appearance Yellow to reddish-brown liquid

Molecular Formula C20H27N

Typical Dosage 0.1 - 0.4% by weight[4][6]

Application in Hot Melt Adhesives
Antioxidant 5057 is a versatile stabilizer suitable for various types of hot melt adhesives,

including those based on:

Ethylene-vinyl acetate (EVA) copolymers

Styrenic block copolymers (SBC), such as SIS and SBS

Polyamides

Polyolefins

Its primary function is to protect the adhesive from degradation during high-temperature

processing and throughout its service life. As a secondary antioxidant, it is particularly effective

at decomposing hydroperoxides and scavenging free radicals, complementing the action of

primary antioxidants. This synergistic approach is crucial for achieving optimal long-term

thermal stability.[7]

Synergistic Effects
For enhanced performance, Antioxidant 5057 is often used in combination with primary

phenolic antioxidants (e.g., Antioxidant 1010 or 1135). This combination provides a more robust

defense against thermal degradation than either antioxidant used alone. The recommended

ratio of primary to secondary antioxidant can vary depending on the specific formulation and

performance requirements and should be determined experimentally.
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Experimental Protocols
The following protocols are designed to evaluate the performance of Antioxidant 5057 in a hot

melt adhesive formulation. A control formulation without any antioxidant and formulations with a

primary antioxidant alone, Antioxidant 5057 alone, and a synergistic blend should be prepared

for comparative analysis.

Preparation of Hot Melt Adhesive Formulations
This protocol describes the preparation of a sample styrenic block copolymer (SBC) based hot

melt adhesive.

Materials:

Styrene-Isoprene-Styrene (SIS) block copolymer

Tackifying resin (e.g., C5 hydrocarbon resin)

Plasticizing oil (e.g., naphthenic oil)

Primary Antioxidant (e.g., Antioxidant 1010)

Antioxidant 5057

Equipment:

High-shear laboratory mixer with heating capabilities (e.g., a sigma blade mixer)

Heating mantle or oil bath

Inert gas supply (e.g., nitrogen)

Procedure:

Preheat the mixer to the desired processing temperature (typically 160-180°C).

Purge the mixing chamber with an inert gas to minimize oxidation during compounding.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the SIS copolymer and the antioxidant(s) to the mixer and mix until the polymer is

molten and homogenous.

Gradually add the tackifying resin and continue mixing until it is fully incorporated.

Slowly add the plasticizing oil and mix until the adhesive is uniform.

Pour the molten adhesive into a suitable container lined with release paper and allow it to

cool.
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Formulation Preparation

Start: Preheat Mixer

Purge with Inert Gas

Add SIS Copolymer and Antioxidant(s)

Melt and Mix

Gradually Add Tackifying Resin

Mix until Homogenous

Slowly Add Plasticizing Oil

Final Homogenous Mix

Pour and Cool

End: Adhesive Sample Ready

Click to download full resolution via product page

Figure 1: Workflow for HMA Formulation.
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Evaluation of Thermal Stability (ASTM D4499)
This protocol is adapted from the ASTM D4499 standard test method for heat stability of hot-

melt adhesives.

Equipment:

Forced-air oven

Glass beakers

Viscometer with a thermosel attachment

Colorimeter (e.g., Gardner color scale)

Procedure:

Place 100g of the hot melt adhesive formulation into a glass beaker.

Place the beaker in a forced-air oven preheated to the desired aging temperature (e.g.,

177°C).

At specified time intervals (e.g., 0, 24, 48, 72, and 96 hours), remove a sample of the

adhesive for analysis.

Viscosity Measurement: Measure the viscosity of the aged sample at the application

temperature using a viscometer.

Color Assessment: Determine the color of the aged sample using a colorimeter and record

the Gardner color value.

Skin Formation and Phase Separation: Visually inspect the surface of the adhesive in the

beaker for any skin formation and the bulk of the adhesive for any signs of phase separation.
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Thermal Stability Testing

Start: Prepare Adhesive Samples

Place in Oven at 177°C

Age for Time Interval (t)

Remove Sample

Measure Viscosity

Assess Gardner Color

Inspect for Skin/Separation

Record Data

Continue to Next Time Interval

t < 96h

End of Test

t = 96h

Click to download full resolution via product page

Figure 2: Thermal Stability Testing Workflow.
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Evaluation of Adhesive Properties
Equipment:

Tensile tester

Substrates for testing (e.g., stainless steel, polyethylene)

Film applicator

Procedure:

Sample Preparation: Coat the hot melt adhesive onto a suitable backing material to a

controlled thickness.

180° Peel Adhesion:

Apply the adhesive-coated strip to a standard test panel.

After a specified dwell time, pull the strip from the panel at a 180° angle and a constant

speed, measuring the force required for removal.

Shear Adhesion (Holding Power):

Apply a standard area of the adhesive-coated strip to a test panel.

Hang a standard weight from the end of the strip and measure the time it takes for the

adhesive to fail.

Data Presentation (Illustrative Data)
The following tables present illustrative data to demonstrate how the performance of

Antioxidant 5057 can be quantified and compared.

Table 1: Viscosity Stability of an SBC Hot Melt Adhesive at 177°C
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Time (hours)
Control (No
AO) Viscosity
(cP)

0.3% Primary
AO Viscosity
(cP)

0.3% AO 5057
Viscosity (cP)

0.15% Primary
AO + 0.15% AO
5057 Viscosity
(cP)

0 2500 2510 2505 2508

24 3500 2800 2950 2600

48 4800 (gelled) 3100 3400 2750

72 - 3500 3900 2900

96 - 3900 4500 3100

Table 2: Color Stability (Gardner Color) of an SBC Hot Melt Adhesive at 177°C

Time (hours)
Control (No
AO)

0.3% Primary
AO

0.3% AO 5057
0.15% Primary
AO + 0.15% AO
5057

0 1 1 1 1

24 5 3 4 2

48 8 4 6 3

72 12 6 8 4

96 15 8 10 5

Table 3: Adhesion Performance of an SBC Hot Melt Adhesive After Aging for 96 hours at 177°C
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Formulation
180° Peel Adhesion
(N/25mm)

Shear Adhesion (minutes)

Unaged Control 25 >10,000

Aged Control (No AO) 12 (cohesive failure) 500

Aged with 0.3% Primary AO 20 8,000

Aged with 0.3% AO 5057 18 6,500

Aged with 0.15% Primary AO +

0.15% AO 5057
23 >10,000

Antioxidant Mechanism
Antioxidant 5057, as an aromatic amine, functions primarily as a radical scavenger. During the

thermo-oxidative degradation of the polymer, free radicals (R•) are formed. These radicals react

with oxygen to form peroxy radicals (ROO•), which can then abstract a hydrogen atom from the

polymer chain, propagating the degradation process. Antioxidant 5057 can donate a hydrogen

atom to these peroxy radicals, neutralizing them and forming a stable hydroperoxide and a less

reactive antioxidant radical.
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Antioxidant Mechanism

Polymer Chain
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Click to download full resolution via product page

Figure 3: Simplified Antioxidant Mechanism.

Conclusion
Antioxidant 5057 is a highly effective secondary antioxidant for improving the thermal stability

of hot melt adhesives. When used in conjunction with a primary phenolic antioxidant, it can

significantly mitigate the deleterious effects of thermo-oxidative degradation, leading to

improved viscosity control, color stability, and retention of adhesive properties. The

experimental protocols outlined in this document provide a framework for formulators to

effectively evaluate and optimize the concentration of Antioxidant 5057 in their specific hot

melt adhesive systems.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b3029516?utm_src=pdf-body-img
https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

